Cas no 1706443-93-7 (3-Bromo-4-methylisothiazolo[5,4-b]pyridine)

• Product Name: 3-Bromo-4-methylisothiazolo[5,4-b]pyridine
• CAS No: 1706443-93-7
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 5701380
• PubChem ID: 99989657
• Update Time: 2023-10-14

3-Bromo-4-methylisothiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1706443-93-7
• 3-Bromo-4-methylisothiazolo[5,4-b]pyridine
• 3-Bromo-4-methyl-isothiazolo[5,4-b]pyridine
• Isothiazolo[5,4-b]pyridine, 3-bromo-4-methyl-

• Inchi： 1S/C7H5BrN2S/c1-4-2-3-9-7-5(4)6(8)10-11-7/h2-3H,1H3
• InChI Key： PIHCYCLLKXILND-UHFFFAOYSA-N
• SMILES： C12SN=C(Br)C1=C(C)C=CN=2

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.736±0.06 g/cm3(Predicted)
• Boiling Point: 234.5±22.0 °C(Predicted)
• pka: 2.11±0.50(Predicted)